Cas no 1780192-01-9 (3-(cyclobutylmethyl)azetidin-3-ol)

• Product Name: 3-(cyclobutylmethyl)azetidin-3-ol
• CAS No: 1780192-01-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5840656
• PubChem ID: 105428253
• Update Time: 2025-06-13

3-(cyclobutylmethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-(cyclobutylmethyl)-
• 3-(cyclobutylmethyl)azetidin-3-ol
• 1780192-01-9
• EN300-1837508

• Inchi： 1S/C8H15NO/c10-8(5-9-6-8)4-7-2-1-3-7/h7,9-10H,1-6H2
• InChI Key： DVFHCJFXXATKJT-UHFFFAOYSA-N
• SMILES： N1CC(CC2CCC2)(O)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 251.0±15.0 °C(Predicted)
• pka: 14.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-(cyclobutylmethyl)azetidin-3-ol

Comprehensive Overview of 3-(cyclobutylmethyl)azetidin-3-ol (CAS No. 1780192-01-9): Properties, Applications, and Research Insights

3-(cyclobutylmethyl)azetidin-3-ol (CAS No. 1780192-01-9) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile scaffold. The molecule features an azetidine ring, a four-membered nitrogen-containing heterocycle, substituted with a cyclobutylmethyl group and a hydroxyl moiety at the 3-position. This combination of functional groups makes it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies highlight the growing demand for small-molecule modulators targeting G-protein-coupled receptors (GPCRs) and ion channels, where 3-(cyclobutylmethyl)azetidin-3-ol serves as a key building block. Its rigid yet flexible structure allows for optimal binding interactions, a feature highly sought after in medicinal chemistry. Researchers are particularly interested in its potential applications for neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, as well as pain management therapies.

From a synthetic perspective, the compound’s azetidine core is synthesized via advanced ring-closure strategies, often involving cycloaddition reactions or reductive amination. The introduction of the cyclobutylmethyl group enhances lipophilicity, improving blood-brain barrier (BBB) penetration—a critical factor for CNS-active drugs. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to confirm its purity and structural integrity.

In the context of green chemistry, efforts are underway to optimize the synthesis of 3-(cyclobutylmethyl)azetidin-3-ol using catalytic methods to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing. Additionally, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being leveraged to predict its bioactivity and optimize derivative designs.

The compound’s stability under various pH conditions and its compatibility with standard formulation excipients make it a promising candidate for oral drug delivery. Its low toxicity profile, as evidenced by preliminary in vitro assays, further supports its potential for clinical translation. As the pharmaceutical industry continues to explore novel chemical spaces, 3-(cyclobutylmethyl)azetidin-3-ol stands out as a versatile scaffold with broad applicability.

For researchers and manufacturers, sourcing high-quality 3-(cyclobutylmethyl)azetidin-3-ol (CAS No. 1780192-01-9) is critical. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure compliance with regulatory standards. The compound’s custom synthesis and scale-up services are also available to meet diverse project requirements.

In summary, 3-(cyclobutylmethyl)azetidin-3-ol represents a compelling case study in modern drug development, bridging chemical innovation and therapeutic potential. Its role in advancing precision medicine and targeted therapies underscores the importance of continued investment in specialty chemicals research.